Cas no 497839-84-6 (1H-Pyrrolo[2,3-d]pyrimidin-4-amine,6-[3-[(4-ethyl-1-piperazinyl)methyl]phenyl]-N-[(1R)-1-phenylethyl]-)

• Product Name: 1H-Pyrrolo[2,3-d]pyrimidin-4-amine,6-[3-[(4-ethyl-1-piperazinyl)methyl]phenyl]-N-[(1R)-1-phenylethyl]-
• CAS No: 497839-84-6
• MF: C₂₇H₃₂N₆
• MW: 440.583185195923
• CID: 1532253
• Update Time: 2024-08-23

1H-Pyrrolo[2,3-d]pyrimidin-4-amine,6-[3-[(4-ethyl-1-piperazinyl)methyl]phenyl]-N-[(1R)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-d]pyrimidin-4-amine,6-[3-[(4-ethyl-1-piperazinyl)methyl]phenyl]-N-[(1R)-1-phenylethyl]-
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 6-[3-[(4-ethyl-1-piperazinyl)methyl]phenyl]-N-[(1R)-1-phenylethyl]-

• Inchi： 1S/C27H32N6/c1-3-32-12-14-33(15-13-32)18-21-8-7-11-23(16-21)25-17-24-26(28-19-29-27(24)31-25)30-20(2)22-9-5-4-6-10-22/h4-11,16-17,19-20H,3,12-15,18H2,1-2H3,(H2,28,29,30,31)/t20-/m1/s1
• InChI Key： WXTTVWVQKPFYKX-HXUWFJFHSA-N
• SMILES： C1=NC(N[C@@H](C2=CC=CC=C2)C)=C2C=C(C3=CC=CC(CN4CCN(CC)CC4)=C3)NC2=N1

Computed Properties

• Exact Mass: 440.26916

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• PSA: 55.26
• pka: 12.78±0.50(Predicted)